2-{[1-(4-chlorophenyl)-1H-pyrazol-4-yl]carbonyl}phenyl benzenesulfonate

• IUPAC Name: [2-[1-(4-chlorophenyl)pyrazole-4-carbonyl]phenyl] benzenesulfonate
• InChI: InChI=1S/C22H15ClN2O4S/c23-17-10-12-18(13-11-17)25-15-16(14-24-25)22(26)20-8-4-5-9-21(20)29-30(27,28)19-6-2-1-3-7-19/h1-15H
• InChI Key: NPRUTHANMZTZBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)OC2=CC=CC=C2C(=O)C3=CN(N=C3)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H15ClN2O4S
• Molecular Weight: 438.9 g/mol
• CAS No.: 956741-35-8

Description

2-{[1-(4-chlorophenyl)-1H-pyrazol-4-yl]carbonyl}phenyl benzenesulfonate is a useful research compound. Its molecular formula is C22H15ClN2O4S and its molecular weight is 438.88. The purity is usually 95%.
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Scientific Research Applications

Molecular Docking and Quantum Chemical Calculations

• Studies involving molecular docking and quantum chemical calculations have revealed insights into the structural and spectroscopic data of compounds similar to “2-{[1-(4-chlorophenyl)-1H-pyrazol-4-yl]carbonyl}phenyl benzenesulfonate”. These studies include DFT calculations, vibrational spectroscopy, and molecular parameters analysis, aimed at understanding the intramolecular charge transfer, molecular electrostatic potential, and biological effects based on molecular docking results (A. Viji, V. Balachandran, S. Babiyana, B. Narayana, & Vinutha V. Saliyan, 2020).

Synthesis and Biological Activities

• The synthesis of novel compounds with structures related to “this compound” has been reported, focusing on their anti-inflammatory activities and minimal or no ulcerogenic effects. These studies highlight the potential therapeutic applications of such compounds (G. Mustafa, M. Zia-ur-Rehman, I. Khan, Saiqa Ishtiaq, S. Hussain, M. Arshad, & A. Asiri, 2016).

Carbonic Anhydrase Inhibition Studies

• Research on the carbonic anhydrase I and II inhibition effects of pyrazoline derivatives reveals their potential in further detailed carbonic anhydrase inhibition studies, indicating their utility in therapeutic applications (H. Gul, E. Mete, P. Taslimi, I. Gulcin, & C. Supuran, 2016).

Anticancer and Antimicrobial Activities

• Investigations into the anticancer and antimicrobial activities of related compounds have been conducted, including molecular docking studies to evaluate their potential as anti-breast cancer agents and their antimicrobial efficacy. These studies suggest a promising avenue for the development of novel therapeutic agents (Eka Marisa Putri, Noval Herfindo, G. Guntur, N. Frimayanti, & A. Zamri, 2021).

Mechanism of Action

The pharmacokinetics of a compound, including its absorption, distribution, metabolism, and excretion (ADME), can greatly influence its bioavailability and efficacy. These properties can vary widely among different compounds and are influenced by many factors, including the compound’s chemical structure and the patient’s physiological condition .

The action of a compound can also be influenced by environmental factors. For example, factors such as temperature, pH, and the presence of other substances can affect a compound’s stability and its interaction with its targets .